Cas no 2060045-06-7 (4-3-(propan-2-yloxy)-1H-pyrazol-1-ylpiperidine)

• Product Name: 4-3-(propan-2-yloxy)-1H-pyrazol-1-ylpiperidine
• CAS No: 2060045-06-7
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• MDL: MFCD30498759
• CID: 5222296
• PubChem ID: 125453744
• Update Time: 2025-10-29

4-3-(propan-2-yloxy)-1H-pyrazol-1-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-[3-(1-methylethoxy)-1H-pyrazol-1-yl]-
• 4-3-(propan-2-yloxy)-1H-pyrazol-1-ylpiperidine

• MDL： MFCD30498759
• Inchi： 1S/C11H19N3O/c1-9(2)15-11-5-8-14(13-11)10-3-6-12-7-4-10/h5,8-10,12H,3-4,6-7H2,1-2H3
• InChI Key： PJWSXRNARZWRQX-UHFFFAOYSA-N
• SMILES： N1CCC(N2C=CC(OC(C)C)=N2)CC1

Additional information on 4-3-(propan-2-yloxy)-1H-pyrazol-1-ylpiperidine

Comprehensive Overview of 4-3-(propan-2-yloxy)-1H-pyrazol-1-ylpiperidine (CAS No. 2060045-06-7)

The compound 4-3-(propan-2-yloxy)-1H-pyrazol-1-ylpiperidine (CAS No. 2060045-06-7) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a piperidine core linked to a propan-2-yloxy-substituted pyrazole moiety, makes it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor scaffold or G-protein-coupled receptor (GPCR) modulator, aligning with current trends in precision medicine development.

In the context of modern drug discovery, 4-3-(propan-2-yloxy)-1H-pyrazol-1-ylpiperidine exemplifies the growing demand for heterocyclic building blocks with improved pharmacokinetic properties. The compound's logP value and hydrogen bond acceptor/donor count suggest favorable membrane permeability, a hot topic in blood-brain barrier penetration research for neurological disorders. Recent publications on fragment-based drug design frequently cite similar structures as optimal starting points for lead optimization.

The synthetic versatility of CAS 2060045-06-7 allows for multiple derivatization pathways, particularly at the pyrazole nitrogen and piperidine positions. This characteristic aligns with industry needs for structure-activity relationship (SAR) exploration, especially in developing selective enzyme inhibitors. Computational chemistry studies highlight its potential as a privileged structure in medicinal chemistry, capable of yielding diverse bioactive molecules through systematic modification.

From a technical perspective, 4-3-(propan-2-yloxy)-1H-pyrazol-1-ylpiperidine demonstrates remarkable stability under standard storage conditions, addressing common challenges in compound shelf-life optimization. Analytical data confirms its compatibility with high-throughput screening platforms, making it valuable for contemporary drug discovery pipelines. The compound's chromatographic behavior and mass spectrometry characteristics have been thoroughly documented to support quality control in research applications.

Emerging applications in agricultural chemistry reveal that derivatives of 2060045-06-7 may serve as templates for novel plant growth regulators or pest control agents. The isopropoxy group in its structure contributes to enhanced lipophilicity, a desirable trait for foliar absorption in crop protection formulations. Several patent applications have referenced this molecular framework in developing next-generation sustainable agrochemicals with reduced environmental persistence.

Quality specifications for CAS 2060045-06-7 typically include ≥98% purity by HPLC analysis, with stringent controls on residual solvents and heavy metal content. These parameters meet the exacting standards of Good Manufacturing Practice (GMP) for pharmaceutical intermediates. The compound's spectroscopic fingerprints (including 1H/13C NMR and IR data) have been extensively characterized to facilitate identity confirmation and batch-to-batch consistency.

In the broader context of green chemistry initiatives, synthetic routes to 4-3-(propan-2-yloxy)-1H-pyrazol-1-ylpiperidine have evolved to incorporate catalytic methodologies and atom-economical transformations. Recent process chemistry literature describes improved yields through microwave-assisted synthesis techniques, reducing both reaction times and energy consumption. These advancements address growing concerns about sustainable chemical production in the fine chemicals sector.

The safety profile of 2060045-06-7 has been evaluated through standard in vitro toxicology assays, showing favorable results for research-scale handling. Proper storage recommendations include protection from moisture at controlled room temperature, following general guidelines for nitrogen-containing heterocycles. Material Safety Data Sheets provide comprehensive guidance on laboratory handling procedures and personal protective equipment requirements.

Market analysis indicates rising demand for 4-3-(propan-2-yloxy)-1H-pyrazol-1-ylpiperidine among contract research organizations and academic laboratories engaged in hit-to-lead optimization programs. Custom synthesis services frequently include this compound in their catalogs of pharmacophore building blocks, often offering isotope-labeled versions for metabolic studies. The growing availability of structure-verified batches supports reproducibility in biomedical research.

Future research directions for CAS 2060045-06-7 derivatives may explore their potential in proteolysis targeting chimeras (PROTACs) or covalent inhibitor design, two rapidly advancing areas in drug discovery. The compound's vector properties for drug delivery systems also warrant investigation, particularly for central nervous system targeting. As the pharmaceutical industry continues prioritizing molecular complexity in candidate selection, 4-3-(propan-2-yloxy)-1H-pyrazol-1-ylpiperidine remains a strategically valuable scaffold for innovative therapeutic development.